Cas no 2228268-22-0 (O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine
• CAS No: 2228268-22-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5967069
• PubChem ID: 165685117
• Update Time: 2025-11-05

O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine
• O-[2-(1H-indol-6-yl)-2-methylpropyl]hydroxylamine
• EN300-1807575
• 2228268-22-0

• Inchi： 1S/C12H16N2O/c1-12(2,8-15-13)10-4-3-9-5-6-14-11(9)7-10/h3-7,14H,8,13H2,1-2H3
• InChI Key： RZDJKYZNOLXAHP-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1=CC=C2C=CNC2=C1)N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51Ų

Additional information on O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine

O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine: A Comprehensive Overview

O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine, also known by its CAS number 2228268-22-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole moiety with a hydroxylamine group. The indole ring, a heterocyclic aromatic structure, is a common feature in many bioactive molecules, contributing to the compound's potential for interaction with biological systems. The hydroxylamine group, on the other hand, introduces nucleophilic and reactive properties that can be exploited in various chemical reactions and biological assays.

Recent studies have highlighted the potential of O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine as a precursor for the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to synthesize derivatives with enhanced pharmacokinetic profiles. These derivatives have shown promise in preclinical models of diseases such as cancer and neurodegenerative disorders.

The synthesis of O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine typically involves multi-step processes that require careful optimization. One common approach involves the reaction of an appropriate indole derivative with a hydroxylamine source under specific conditions. The choice of reagents and reaction conditions plays a critical role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing emphasis on green chemistry practices.

From a structural perspective, O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine exhibits a fascinating balance between rigidity and flexibility. The indole ring provides structural rigidity, while the hydroxylamine group introduces flexibility that can be advantageous in molecular recognition processes. This combination makes the compound an attractive candidate for studying molecular interactions and designing new drug candidates.

In terms of biological activity, O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine has been shown to exhibit moderate inhibitory effects on certain enzymes associated with inflammatory pathways. For example, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. While these findings are preliminary, they suggest that this compound could serve as a lead for developing anti-inflammatory agents.

Moreover, the compound's ability to modulate cellular signaling pathways has been explored in recent research. In particular, its interaction with G-protein coupled receptors (GPCRs) has been investigated using advanced techniques such as X-ray crystallography and molecular docking simulations. These studies provide insights into how the compound interacts with target proteins at the molecular level, paving the way for rational drug design.

Looking ahead, O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine holds significant potential for further exploration in both academic and industrial settings. Its role as a building block for complex molecules underscores its importance in medicinal chemistry pipelines. Additionally, ongoing research into its pharmacokinetic properties will be crucial for determining its suitability as a drug candidate or intermediate.

In conclusion, O-2-(1H-indol-6-yl)-2-methylpropylhydroxylamine is a multifaceted compound with intriguing chemical and biological properties. Its unique structure positions it as a valuable tool for advancing our understanding of molecular interactions and designing novel therapeutic agents. As research continues to unfold, this compound is likely to contribute significantly to the development of innovative solutions in healthcare and beyond.